Cas no 1101113-39-6 (MitoTEMPOL)

• Product Name: MitoTEMPOL
• CAS No: 1101113-39-6
• MF: C₃₂H₄₂BrNO₂P
• MW: 583.559149265289
• CID: 4571943
• PubChem ID: 132285183
• Update Time: 2025-05-24

MitoTEMPOL Chemical and Physical Properties

Names and Identifiers

• MitoTEMPOL
• AKOS040754960
• 1101113-39-6
• BUB11339
• Triphenyl(5-((2,2,6,6-tetramethyl-1-(l1-oxidaneyl)piperidin-4-yl)oxy)pentyl)phosphonium bromide
• 2,2,6,6-tetramethyl-4-[[5-(triphenylphosphonio)pentyl]oxy]-1-piperidinyloxy, monobromide

• Inchi： 1S/C32H42NO2P.BrH/c1-31(2)25-27(26-32(3,4)33(31)34)35-23-15-8-16-24-36(28-17-9-5-10-18-28,29-19-11-6-12-20-29)30-21-13-7-14-22-30;/h5-7,9-14,17-22,27H,8,15-16,23-26H2,1-4H3;1H/q+1;/p-1
• InChI Key： NCMZESLTQCMFES-UHFFFAOYSA-M
• SMILES： C([P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)CCCCOC1CC(C)(C)N([O])C(C)(C)C1.[Br-] |^1:31|

Computed Properties

• Exact Mass: 582.21365g/mol
• Monoisotopic Mass: 582.21365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 583
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.5Ų

Additional information on MitoTEMPOL

Recent Advances in MitoTEMPOL (1101113-39-6) Research: A Comprehensive Review

MitoTEMPOL, a mitochondria-targeted derivative of the nitroxide antioxidant TEMPOL (chemical name: 4-hydroxy-2,2,6,6-tetramethylpiperidin-1-oxyl), has emerged as a promising therapeutic agent in various oxidative stress-related diseases. The compound, with the CAS number 1101113-39-6, has garnered significant attention in recent years due to its unique ability to selectively accumulate in mitochondria and mitigate oxidative damage. This research brief synthesizes the latest findings on MitoTEMPOL, focusing on its mechanisms of action, therapeutic applications, and recent preclinical and clinical advancements.

Recent studies have elucidated the molecular mechanisms underlying MitoTEMPOL's antioxidant properties. The compound functions as a superoxide dismutase (SOD) mimetic, effectively scavenging reactive oxygen species (ROS) within mitochondria. A 2023 study published in Free Radical Biology and Medicine demonstrated that MitoTEMPOL significantly reduces mitochondrial superoxide levels in a dose-dependent manner, with an IC50 of approximately 5 μM in cultured cardiomyocytes. This finding supports its potential application in cardiovascular diseases where mitochondrial oxidative stress plays a pivotal role.

In the field of neurodegenerative diseases, MitoTEMPOL has shown remarkable neuroprotective effects. A groundbreaking 2024 study in Nature Neuroscience reported that MitoTEMPOL administration attenuated cognitive decline in a transgenic mouse model of Alzheimer's disease by reducing amyloid-β-induced mitochondrial dysfunction. The study revealed that MitoTEMPOL treatment (10 mg/kg/day for 12 weeks) improved spatial memory performance by 40% compared to untreated controls, suggesting its potential as a disease-modifying therapy for Alzheimer's.

Oncology research has also benefited from investigations into MitoTEMPOL. A recent phase I clinical trial (NCT04848337) evaluated MitoTEMPOL's safety profile in patients with advanced solid tumors. Preliminary results presented at the 2023 American Society of Clinical Oncology annual meeting indicated good tolerability at doses up to 20 mg/m², with no dose-limiting toxicities observed. Interestingly, the trial also reported stable disease in 30% of participants, hinting at possible antitumor effects that warrant further investigation in combination therapies.

Pharmacokinetic studies have advanced our understanding of MitoTEMPOL's biodistribution. A 2024 paper in Drug Metabolism and Disposition characterized the compound's tissue distribution in rodents, revealing preferential accumulation in mitochondria-rich tissues such as heart (2.5-fold higher than plasma), liver (3.1-fold), and brain (1.8-fold). The study also identified the major metabolic pathways, with glucuronidation accounting for approximately 60% of total clearance, important information for future drug development efforts.

Despite these promising developments, challenges remain in MitoTEMPOL research. A 2023 meta-analysis in Antioxidants & Redox Signaling highlighted variability in treatment outcomes across different disease models, suggesting that optimal dosing regimens may be context-dependent. Furthermore, while mitochondrial targeting enhances therapeutic efficacy, it may also contribute to tissue-specific side effects that require careful monitoring in clinical applications.

In conclusion, MitoTEMPOL (1101113-39-6) represents a significant advancement in mitochondrial-targeted therapeutics. Its multifaceted mechanisms of action and growing body of preclinical and clinical evidence position it as a versatile candidate for treating oxidative stress-related disorders. Future research should focus on optimizing delivery methods, identifying predictive biomarkers for treatment response, and exploring synergistic combinations with existing therapies to maximize its therapeutic potential across various disease indications.